Cas no 2168396-71-0 (2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one)

• Product Name: 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one
• CAS No: 2168396-71-0
• MF: C₁₀H₁₅FN₂OS
• MW: 230.302304506302
• CID: 6540935
• PubChem ID: 165837259
• Update Time: 2025-06-07

2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one
• 2168396-71-0
• 2-fluoro-2-methyl-1-{4-methyl-5-[(methylamino)methyl]-1,3-thiazol-2-yl}propan-1-one
• EN300-1269128

• Inchi： 1S/C10H15FN2OS/c1-6-7(5-12-4)15-9(13-6)8(14)10(2,3)11/h12H,5H2,1-4H3
• InChI Key： ILHZDHDIQIPLHU-UHFFFAOYSA-N
• SMILES： S1C(C(C(C)(C)F)=O)=NC(C)=C1CNC

Computed Properties

• Exact Mass: 230.08891244g/mol
• Monoisotopic Mass: 230.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one

Introduction to 2-Fluoro-2-Methyl-1-{4-Methyl-5-(Methylamino)methyl-1,3-Thiazol-2-yl}Propan-1-one (CAS No. 2168396-71-0)

2-Fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one, with the CAS number 2168396-71-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated methyl group and a thiazole ring functionalized with a methylamino substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one has been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the reaction of 2-fluoroacetone with 4-methylthiazole and subsequent functionalization with a methylamino group. The synthetic route is highly efficient and yields the desired product with high purity, making it suitable for further biological evaluation.

In terms of its biological activity, 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one have also been investigated. Preclinical studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its development as a therapeutic agent. These properties suggest that the compound could be administered orally, providing convenience for patients.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-one. Early results from phase I trials have shown that the compound is well-tolerated by patients at various dose levels. No significant adverse effects have been reported, which is a positive indication for its continued development.

In addition to its therapeutic applications, 2-fluoro-2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-y}propanone has also been explored for its use in diagnostic imaging. The fluorine atom in the molecule can be labeled with radioactive isotopes to create radiotracers for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response in clinical settings.

The structural versatility of 2-fluoro--metyl--{4--thl--(thlmino)thl--thizol--yl}prn--ne also makes it an attractive scaffold for drug discovery efforts. Researchers are actively investigating analogs of this compound to optimize its pharmacological properties and expand its therapeutic applications. By modifying the substituents on the thiazole ring or introducing additional functional groups, scientists aim to enhance the potency and selectivity of the molecule.

In conclusion, 2-fluoro--metyl--{4--thl--(thlmino)thl--thizol--yl}prn--ne (CAS No. 2168396-)0) represents a promising compound with diverse potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an exciting target for further research and development. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable tool in the treatment of various diseases.